Cas no 25742-87-4 (2,4,4A,5,6,7-Hexahydro-benzo[6,7]cyclohepta[1,2-C]pyridazin-3-one)

• Product Name: 2,4,4A,5,6,7-Hexahydro-benzo[6,7]cyclohepta[1,2-C]pyridazin-3-one
• CAS No: 25742-87-4
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• MDL: MFCD30471750
• CID: 4642511
• PubChem ID: 14737539
• Update Time: 2025-07-16

2,4,4A,5,6,7-Hexahydro-benzo[6,7]cyclohepta[1,2-C]pyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2,4,4A,5,6,7-Hexahydro-Benzo[6,7]Cyclohepta[1,2-C]Pyridazin-3-One
• 4A,5,6,7-tetrahydro-2H-benzo[6,7]cyclohepta[1,2-c]pyridazin-3(4H)-one
• AMY16743
• W11781
• 4a,5,6,7-tetrahydro-2H- benzo[6,7]cyclohepta[c]pyridazin-3(4H)-one
• 4a,5,6,7-tetrahydro-2H-benzo[6,7]cyclohepta[c]pyridazin-3(4H)-one
• 25742-87-4
• 3,4-diazatricyclo[9.4.0.0?,?]pentadeca-1(11),2,12,14-tetraen-5-one
• 3,4-diazatricyclo[9.4.0.0(2),?]pentadeca-1(11),2,12,14-tetraen-5-one
• CS-0015350
• SY126782
• AS-71952
• DB-124478
• SCHEMBL467491
• MFCD30471750
• DB-184622
• AKOS030627779
• MIBBXYFRYDOZLE-UHFFFAOYSA-N
• 3,4-diazatricyclo[9.4.0.02,7]pentadeca-1(15),2,11,13-tetraen-5-one
• 2,4,4A,5,6,7-Hexahydro-benzo[6,7]cyclohepta[1,2-C]pyridazin-3-one

• MDL： MFCD30471750
• Inchi： 1S/C13H14N2O/c16-12-8-10-6-3-5-9-4-1-2-7-11(9)13(10)15-14-12/h1-2,4,7,10H,3,5-6,8H2,(H,14,16)
• InChI Key： MIBBXYFRYDOZLE-UHFFFAOYSA-N
• SMILES： O=C1CC2C(C3C=CC=CC=3CCC2)=NN1

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 2,4,4A,5,6,7-Hexahydro-benzo[6,7]cyclohepta[1,2-C]pyridazin-3-one

Comprehensive Overview of 2,4,4A,5,6,7-Hexahydro-benzo[6,7]cyclohepta[1,2-C]pyridazin-3-one (CAS No. 25742-87-4)

The compound 2,4,4A,5,6,7-Hexahydro-benzo[6,7]cyclohepta[1,2-C]pyridazin-3-one (CAS No. 25742-87-4) is a heterocyclic organic molecule with a unique structural framework. Its complex name reflects the fusion of a benzo ring with a cyclohepta moiety and a pyridazinone core, making it a subject of interest in pharmaceutical and materials science research. The compound's hexahydro configuration indicates partial saturation, which influences its reactivity and potential applications.

In recent years, researchers have focused on heterocyclic compounds like 2,4,4A,5,6,7-Hexahydro-benzo[6,7]cyclohepta[1,2-C]pyridazin-3-one due to their versatility in drug discovery. The pyridazinone scaffold, in particular, is known for its bioactivity, often appearing in molecules with anti-inflammatory, antimicrobial, or central nervous system (CNS) effects. This has led to increased searches for "pyridazinone derivatives" and "benzo-fused heterocycles" in academic and industrial databases.

The synthesis of CAS No. 25742-87-4 typically involves multi-step organic reactions, including cyclization and reduction steps. Chemists often explore "green chemistry approaches" to optimize its production, aligning with the global push for sustainable synthesis. Computational tools like molecular docking are also employed to predict its interactions with biological targets, a topic frequently queried in AI-driven drug design platforms.

From a materials science perspective, the benzo[6,7]cyclohepta segment contributes to the compound's potential in organic electronics. Its conjugated system may enable applications in OLEDs or photovoltaic cells, areas trending in "renewable energy materials" searches. The balance between aromaticity and saturation in its structure makes it a candidate for tuning optical properties, another hot topic in nanotechnology forums.

Analytical characterization of 2,4,4A,5,6,7-Hexahydro-benzo[6,7]cyclohepta[1,2-C]pyridazin-3-one relies heavily on NMR spectroscopy and mass spectrometry, techniques commonly searched alongside "organic compound identification." Its stability under various pH conditions is frequently studied, as evidenced by queries about "heterocycle stability" in chemical databases. These properties are crucial for formulators exploring its use in biocompatible materials.

In regulatory contexts, proper handling of CAS No. 25742-87-4 requires understanding its physicochemical properties, a subject covered in "chemical safety data sheets" searches. While not classified as hazardous, its logP value and solubility profile are critical parameters for researchers, often analyzed through "ADMET prediction" tools in preclinical studies.

The future research directions for this compound likely involve structure-activity relationship (SAR) studies, a trending topic in medicinal chemistry publications. With increasing interest in "fragment-based drug discovery," the pyridazin-3-one moiety may serve as a valuable building block. Its molecular weight and hydrogen bond acceptors place it within desirable ranges for Lipinski's rule of five, making it pharmacologically relevant.

Industrial applications of 2,4,4A,5,6,7-Hexahydro-benzo[6,7]cyclohepta[1,2-C]pyridazin-3-one may expand into agrochemicals, given the efficacy of similar heterocycles in crop protection. This aligns with growing searches for "eco-friendly pesticides" and "biodegradable agrochemicals." The compound's potential as a chemical intermediate also makes it valuable in fine chemical synthesis workflows.

For researchers sourcing this material, understanding its isomeric purity is essential, as reflected in "chiral separation" technique searches. The 4a-position stereochemistry in particular may influence biological activity, a consideration in asymmetric synthesis projects. Suppliers often highlight these parameters in response to "high-purity heterocycles" market demands.

In summary, CAS No. 25742-87-4 represents an intriguing case study in polycyclic heteroaromatic chemistry. Its dual relevance to life sciences and advanced materials ensures continued interest, as seen in the convergence of "drug discovery" and "functional materials" search trends. The compound exemplifies how complex organic architectures can bridge multiple scientific disciplines.